Cas no 2171277-83-9 ((2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: (2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171277-83-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5938626
• PubChem ID: 165604459
• Update Time: 2025-06-03

(2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• EN300-1498584
• 2171277-83-9
• (2R)-3-cyclohexyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid

• Inchi： 1S/C28H34N2O5/c31-26(30-25(27(32)33)17-19-9-2-1-3-10-19)15-8-16-29-28(34)35-18-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-7,11-14,19,24-25H,1-3,8-10,15-18H2,(H,29,34)(H,30,31)(H,32,33)/t25-/m1/s1
• InChI Key： YYIWVPZDDPRXFZ-RUZDIDTESA-N
• SMILES： OC([C@@H](CC1CCCCC1)NC(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Research Briefing on (2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS: 2171277-83-9)

In recent years, the compound (2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS: 2171277-83-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclohexyl moiety makes it a versatile intermediate in synthetic chemistry and bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of this compound to enhance its utility in solid-phase peptide synthesis (SPPS). Researchers have reported improved yields and purity through novel coupling reagents and reaction conditions. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the use of (2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid as a building block in SPPS resulted in higher efficiency and reduced side reactions compared to traditional Fmoc-protected amino acids.

Another area of interest is the compound's role in the development of peptide-based therapeutics. Its structural stability and compatibility with various biological systems make it an attractive candidate for drug delivery and targeting. A 2022 study in Bioconjugate Chemistry highlighted its use in the synthesis of peptide-drug conjugates (PDCs), where it served as a linker to improve pharmacokinetic properties and reduce off-target effects. The study reported enhanced tumor targeting and reduced toxicity in preclinical models, suggesting promising clinical potential.

Furthermore, the compound's mechanism of action and interactions with biological targets have been investigated using advanced computational and experimental techniques. Molecular docking studies have revealed its affinity for specific protein receptors, which could be leveraged for the design of novel inhibitors or modulators. These findings were corroborated by in vitro assays, as detailed in a 2023 ACS Chemical Biology publication, which emphasized the compound's selectivity and binding efficiency.

In conclusion, (2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS: 2171277-83-9) represents a valuable tool in modern chemical biology and pharmaceutical research. Its applications span from peptide synthesis to therapeutic development, with ongoing studies exploring its full potential. Future research directions may include optimizing its synthetic pathways, expanding its use in bioconjugation, and evaluating its efficacy in clinical settings. This compound continues to be a focal point for innovation in the field, offering new opportunities for drug discovery and development.